UCL 2077
UCL 2077
1,1,1-triphenyl-N-(3-pyridinylmethyl)methanamine is a benzenoid aromatic compound.
Brand Name:
Vulcanchem
CAS No.:
918311-87-2
VCID:
VC0546241
InChI:
InChI=1S/C25H22N2/c1-4-12-22(13-5-1)25(23-14-6-2-7-15-23,24-16-8-3-9-17-24)27-20-21-11-10-18-26-19-21/h1-19,27H,20H2
SMILES:
C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCC4=CN=CC=C4
Molecular Formula:
C25H22N2
Molecular Weight:
350.5 g/mol
UCL 2077
CAS No.: 918311-87-2
Cat. No.: VC0546241
Molecular Formula: C25H22N2
Molecular Weight: 350.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,1,1-triphenyl-N-(3-pyridinylmethyl)methanamine is a benzenoid aromatic compound. |
|---|---|
| CAS No. | 918311-87-2 |
| Molecular Formula | C25H22N2 |
| Molecular Weight | 350.5 g/mol |
| IUPAC Name | 1,1,1-triphenyl-N-(pyridin-3-ylmethyl)methanamine |
| Standard InChI | InChI=1S/C25H22N2/c1-4-12-22(13-5-1)25(23-14-6-2-7-15-23,24-16-8-3-9-17-24)27-20-21-11-10-18-26-19-21/h1-19,27H,20H2 |
| Standard InChI Key | PQFNWDHABGBCHB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCC4=CN=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)NCC4=CN=CC=C4 |
| Appearance | Solid powder |
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